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Compound of Interest

Compound Name: 2-lodo-4-nitroaniline

Cat. No.: B1222051

An In-depth Technical Guide to the Physicochemical Properties of 2-lodo-4-nitroaniline

For researchers, scientists, and professionals engaged in drug development, a thorough
understanding of the physicochemical properties of chemical compounds is fundamental. This
guide provides a detailed overview of the melting and boiling points of 2-lodo-4-nitroaniline,
including experimental protocols for their determination.

Physicochemical Data of 2-lodo-4-nitroaniline

Quantitative data for 2-lodo-4-nitroaniline is summarized in the table below for ease of
reference and comparison.

Property Value Source
Melting Point 105-109 °C [1112][3]
Boiling Point 377.6 £ 27.0 °C (Predicted) [1]
Molecular Formula C6H5IN202 [1114]
Molecular Weight 264.02 g/mol [1][4]
CAS Number 6293-83-0 [11[2]
Appearance Yellow Solid [1]
Solubility Methanol [1]
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Experimental Protocols

The determination of melting and boiling points are crucial for the characterization and purity
assessment of chemical compounds.[5]

Melting Point Determination (Capillary Method)

The capillary method is a common and straightforward technique for determining the melting
point of a solid organic compound.[6]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the
temperature at which the solid transforms into a liquid is observed and recorded.[6] Pure
crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas
impurities can lead to a depression and broadening of the melting point range.

Procedure:

e Sample Preparation: Ensure the 2-lodo-4-nitroaniline sample is completely dry and finely
powdered.[6]

o Capillary Tube Packing: A small amount of the powdered sample is introduced into a
capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample to a
height of 2-4 mm.[7]

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, such as a
DigiMelt unit or a Thiele tube.[8]

o Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the
expected melting point. The heating rate is then reduced to about 1-2°C per minute to allow
for accurate observation.[7]

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a liquid is recorded as the end of the melting range.[7]

Boiling Point Determination (Micro-Reflux Method)
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For determining the boiling point of a liquid, especially when only a small sample is available,
the micro-reflux method is suitable.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. At this temperature, the liquid and vapor phases are in
equilibrium.

Procedure:
o Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a test tube.[9]

o Apparatus Setup: A thermometer is positioned in the test tube with the bulb just above the
liquid surface to measure the vapor temperature. An inverted capillary tube (sealed at the
top) is also placed in the liquid. The apparatus is gently heated.

e Heating and Observation: As the liquid is heated, a stream of bubbles will emerge from the
inverted capillary tube.[9] The heating is then stopped.

e Recording: The temperature at which the bubbling stops and the liquid begins to be drawn
into the capillary tube is recorded as the boiling point.[9]

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the determination of the
physicochemical properties discussed.
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Workflow for Physicochemical Property Determination
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Caption: Experimental workflows for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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